Cas no 39996-41-3 (1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate)
39996-41-3 structure
Product Name:1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
CAS No:39996-41-3
MF:C14H18N2O3S
MW:294.369322299957
MDL:MFCD30342995
CID:4650696
PubChem ID:13028200
Update Time:2024-11-08
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
- 39996-41-3
- N-aminopyridinium mesitylene sulfonate
- EN300-305709
- pyridin-1-ium-1-amine;2,4,6-trimethylbenzenesulfonate
- 1-aminopyridin-1-ium2,4,6-trimethylbenzene-1-sulfonate
- SCHEMBL1694111
- CS-0245487
- G79419
- UDVCZSURIVJFJO-UHFFFAOYSA-M
-
- MDL: MFCD30342995
- Inchi: 1S/C9H12O3S.C5H7N2/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;6-7-4-2-1-3-5-7/h4-5H,1-3H3,(H,10,11,12);1-5H,6H2/q;+1/p-1
- InChI Key: UDVCZSURIVJFJO-UHFFFAOYSA-M
- SMILES: S(C1C(C)=CC(C)=CC=1C)(=O)(=O)[O-].[N+]1(C=CC=CC=1)N
Computed Properties
- Exact Mass: 294.10381361g/mol
- Monoisotopic Mass: 294.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5Ų
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-305709-0.05g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.05g |
$19.0 | 2023-09-05 | ||
| Enamine | EN300-305709-0.1g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.1g |
$19.0 | 2023-09-05 | ||
| Enamine | EN300-305709-0.25g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.25g |
$19.0 | 2023-09-05 | ||
| Enamine | EN300-305709-0.5g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 0.5g |
$24.0 | 2023-09-05 | ||
| Enamine | EN300-305709-1.0g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-305709-2.5g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 2.5g |
$41.0 | 2023-09-05 | ||
| Enamine | EN300-305709-5.0g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 5.0g |
$55.0 | 2023-02-26 | |
| Enamine | EN300-305709-10.0g |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 10.0g |
$75.0 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316157-250mg |
1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 250mg |
¥405.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316157-500mg |
1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate |
39996-41-3 | 95% | 500mg |
¥448.00 | 2024-05-15 |
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
39996-41-3 (1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk